6-(Trifluoromethoxy)-1-naphthoic acid

• Molecular Formula: C12H7F3O3
• Molecular Weight: 256.18 g/mol
• IUPAC Name: 6-(trifluoromethoxy)naphthalene-1-carboxylic acid
• InChI: InChI=1S/C12H7F3O3/c13-12(14,15)18-8-4-5-9-7(6-8)2-1-3-10(9)11(16)17/h1-6H,(H,16,17)
• InChI Key: OFSWAVWHXCEAQQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=C2)OC(F)(F)F)C(=C1)C(=O)O

Description

6-(Trifluoromethoxy)-1-naphthoic acid is an organic compound characterized by the presence of a trifluoromethoxy group attached to a naphthoic acid core

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method is the trifluoromethoxylation of a suitable naphthoic acid precursor using trifluoromethoxylating reagents . The reaction conditions often require the use of catalysts and specific solvents to achieve high yields and purity.

Industrial Production Methods: Industrial production of 6-(Trifluoromethoxy)-1-naphthoic acid may involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and scalability. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions: 6-(Trifluoromethoxy)-1-naphthoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can modify the functional groups within the molecule.

Substitution: The trifluoromethoxy group can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like halogens and nucleophiles can facilitate substitution reactions.

Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or alkanes .

Scientific Research Applications

6-(Trifluoromethoxy)-1-naphthoic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound’s unique properties make it useful in studying biological pathways and interactions.

Industry: It is used in the production of specialty chemicals and materials with enhanced properties.

Mechanism of Action

The mechanism of action of 6-(Trifluoromethoxy)-1-naphthoic acid involves its interaction with specific molecular targets and pathways. The trifluoromethoxy group can influence the compound’s reactivity and binding affinity, making it a valuable tool in studying enzyme inhibition and receptor binding . The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

2-Amino-6-(trifluoromethoxy)benzoxazole: This compound shares the trifluoromethoxy group and has applications in neuroprotection.

Trifluoromethyl ethers: These compounds also contain the trifluoromethoxy group and are used in pharmaceuticals and agrochemicals.

Uniqueness: 6-(Trifluoromethoxy)-1-naphthoic acid is unique due to its naphthoic acid core, which provides distinct chemical properties and reactivity compared to other trifluoromethoxy-containing compounds. Its versatility in undergoing various chemical reactions and its wide range of applications make it a valuable compound in scientific research and industry .